Cas no 2248306-93-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-2-(pyridin-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-2-(pyridin-3-yl)acetate
• CAS No: 2248306-93-4
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 6038800
• PubChem ID: 165724074
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-2-(pyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516079
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-2-(pyridin-3-yl)acetate
• 2248306-93-4

• Inchi： 1S/C16H12N2O5/c1-22-13(10-5-4-8-17-9-10)16(21)23-18-14(19)11-6-2-3-7-12(11)15(18)20/h2-9,13H,1H3
• InChI Key： VHZKVIPYNJEDOJ-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=NC=CC=1)OC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 312.07462149g/mol
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-2-(pyridin-3-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-2-(pyridin-3-yl)acetate (CAS No. 2248306-93-4) and Its Applications in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-2-(pyridin-3-yl)acetate, identified by its CAS number 2248306-93-4, represents a fascinating molecule with significant potential in the field of chemical biology. This heterocyclic compound features a unique structural framework that combines an isoindole core with functional groups that make it a valuable candidate for various biochemical applications. The presence of both dioxo and methoxy substituents, along with the pyridin-3-yl moiety, endows the molecule with distinct electronic and steric properties that are highly relevant to contemporary research in drug discovery and molecular recognition.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. The 1,3-dioxo group in this compound contributes to its reactivity and potential for further functionalization, while the 2-methoxy substituent enhances its solubility and metabolic stability. These features make it an attractive scaffold for designing molecules that interact with biological targets. Moreover, the pyridin-3-yl group introduces a hydrogen bond donor capability, which is crucial for optimizing binding affinity in protein-ligand interactions.

In the realm of drug design, the structural motifs present in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-2-(pyridin-3-yl)acetate (CAS No. 2248306-93-4) have been explored for their ability to modulate enzyme activity and receptor binding. For instance, isoindole derivatives have shown promise as inhibitors of enzymes involved in inflammatory pathways. The combination of the dioxo and methoxy functionalities allows for fine-tuning of electronic properties, enabling selective interactions with specific amino acid residues in target proteins. This has led to interest in using this compound as a starting point for structure-based drug design.

One particularly noteworthy application of this compound is its potential use as a scaffold for developing kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The pyridin-3-yl group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-2-(pyridin-3-y)acetate (CAS No. 2248306-93) can be leveraged to create hydrogen bonding interactions with key residues in kinase active sites. Additionally, the presence of the dioxo group provides a platform for hydrophobic interactions, further enhancing binding affinity. Such features make this compound a compelling candidate for further investigation as a kinase inhibitor.

Recent studies have also explored the use of isoindole derivatives as probes for understanding protein-protein interactions. The unique structural features of compounds like 1,3-dioxo-2,3-dihydro -1H -isoindol -2 - yl 2 - methoxy - 2 - ( pyridin - 3 - yl ) acetate (CAS No. 2248306 - 93 - 4) allow them to act as scaffolds for developing molecules that can modulate protein function without directly inhibiting enzymatic activity. This approach has been particularly useful in studying complex signaling networks where multiple proteins interact simultaneously. The ability to fine-tune the properties of these compounds through structural modifications offers a powerful tool for dissecting biological pathways.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the dioxo group typically requires oxidation reactions, while the addition of the methoxy substituent often involves nucleophilic substitution or metal-catalyzed coupling reactions. The incorporation of the pyridin - 3 - yl moiety can be achieved through palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies not only demonstrate the compound's potential but also provide insights into how similar molecules can be constructed for future research.

In conclusion, 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 2 - methoxy - 2 - ( pyridin - 3 - yl ) acetate (CAS No. 2248306 - 93 - 4) is a structurally intriguing molecule with significant applications in chemical biology and drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing therapeutic agents targeting various diseases. The ongoing research into its biological activities and synthetic modifications underscores its importance as a valuable compound in modern chemical biology.